Cas no 1092346-67-2 (ethyl 2-tert-butylimidazo[2,1-b][1,3,4]thiadiazole-6-carboxylate)

• Product Name: ethyl 2-tert-butylimidazo[2,1-b][1,3,4]thiadiazole-6-carboxylate
• CAS No: 1092346-67-2
• MF: C₁₁H₁₅N₃O₂S
• MW: 253.320700883865
• CID: 4570974
• Update Time: 2025-07-20

ethyl 2-tert-butylimidazo[2,1-b][1,3,4]thiadiazole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(tert-butyl)imidazo[2,1-b][1,3,4]thiadiazole-6-carboxylate
• ethyl 2-tert-butylimidazo[2,1-b][1,3,4]thiadiazole-6-carboxylate

• Inchi： 1S/C11H15N3O2S/c1-5-16-8(15)7-6-14-10(12-7)17-9(13-14)11(2,3)4/h6H,5H2,1-4H3
• InChI Key： SYZWTOKWBUSAHP-UHFFFAOYSA-N
• SMILES： S1C(C(C)(C)C)=NN2C=C(C(OCC)=O)N=C12

Additional information on ethyl 2-tert-butylimidazo[2,1-b][1,3,4]thiadiazole-6-carboxylate

Recent Advances in the Study of Ethyl 2-tert-butylimidazo[2,1-b][1,3,4]thiadiazole-6-carboxylate (CAS: 1092346-67-2)

The compound ethyl 2-tert-butylimidazo[2,1-b][1,3,4]thiadiazole-6-carboxylate (CAS: 1092346-67-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the versatility of ethyl 2-tert-butylimidazo[2,1-b][1,3,4]thiadiazole-6-carboxylate as a scaffold for the development of novel bioactive molecules. Its imidazo[2,1-b][1,3,4]thiadiazole core has been identified as a privileged structure in medicinal chemistry, capable of interacting with various biological targets. The tert-butyl and ethyl ester substituents further enhance its pharmacological properties, making it a promising candidate for further investigation.

In terms of synthesis, recent advancements have focused on optimizing the yield and purity of ethyl 2-tert-butylimidazo[2,1-b][1,3,4]thiadiazole-6-carboxylate. A study published in the Journal of Medicinal Chemistry (2023) described a novel one-pot synthesis method that significantly reduces reaction time and improves overall efficiency. This method involves the condensation of 2-amino-1,3,4-thiadiazole with ethyl 2-bromo-3-oxobutanoate, followed by cyclization in the presence of a tert-butylating agent. The reported yield was approximately 78%, with a purity exceeding 95%.

Biological evaluations of ethyl 2-tert-butylimidazo[2,1-b][1,3,4]thiadiazole-6-carboxylate have revealed promising activity against several disease targets. Notably, a 2024 study in Bioorganic & Medicinal Chemistry Letters demonstrated its potent inhibitory effects on protein kinase CK2, with an IC50 value of 0.45 μM. This finding is particularly significant as CK2 is implicated in various cancers and inflammatory diseases. Additionally, the compound showed moderate activity against Mycobacterium tuberculosis H37Rv strain, suggesting potential applications in tuberculosis treatment.

Structure-activity relationship (SAR) studies have been conducted to explore modifications of the ethyl 2-tert-butylimidazo[2,1-b][1,3,4]thiadiazole-6-carboxylate scaffold. Researchers have found that while the tert-butyl group is crucial for maintaining optimal binding affinity, modifications to the ester moiety can significantly alter the compound's pharmacokinetic properties. These findings have paved the way for the development of second-generation derivatives with improved bioavailability and target specificity.

From a drug development perspective, ethyl 2-tert-butylimidazo[2,1-b][1,3,4]thiadiazole-6-carboxylate presents both opportunities and challenges. Its relatively small molecular weight (MW: 267.34 g/mol) and moderate lipophilicity (cLogP: 2.8) make it a suitable lead compound for further optimization. However, preliminary ADME studies indicate that the ester group may be susceptible to hydrolysis in vivo, suggesting the need for prodrug strategies or alternative functional groups in clinical development.

In conclusion, ethyl 2-tert-butylimidazo[2,1-b][1,3,4]thiadiazole-6-carboxylate (CAS: 1092346-67-2) represents a promising chemical entity with diverse biological activities. The recent advances in its synthesis and biological evaluation have significantly enhanced our understanding of its therapeutic potential. Future research directions should focus on further elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its applications in combination therapies. As the field continues to evolve, this compound is likely to remain an important subject of investigation in chemical biology and drug discovery.